Cas no 173375-19-4 (Norvaline, 3-oxo-, ethyl ester)
173375-19-4 structure
Product Name:Norvaline, 3-oxo-, ethyl ester
CAS No:173375-19-4
MF:C7H13NO3
MW:159.183022260666
CID:841551
Update Time:2025-04-19
Norvaline, 3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Norvaline, 3-oxo-, ethyl ester
- ethyl 2-amino-3-oxopentanoate
- 3-Oxonorvaline ethyl ester
-
- Inchi: 1S/C7H13NO3/c1-3-5(9)6(8)7(10)11-4-2/h6H,3-4,8H2,1-2H3/t6-/m0/s1
- InChI Key: JEMTULILVYNFJP-LURJTMIESA-N
- SMILES: C(OCC)(=O)[C@H](C(=O)CC)N
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.6
Norvaline, 3-oxo-, ethyl ester Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
173375-19-4 (Norvaline, 3-oxo-, ethyl ester) Related Products
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